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Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of Trimethylboron-d9 (TMB-d9), a deuterated organoboron compound. This

document is intended for researchers, scientists, and professionals in drug development and

materials science. It includes a detailed summary of its properties, experimental protocols for

its synthesis, purification, and analysis, as well as insights into its primary applications.

Introduction
Trimethylboron-d9, also known as tris(trideuteriomethyl)borane, is the deuterated

isotopologue of trimethylboron. Its chemical formula is B(CD₃)₃. The replacement of protium

with deuterium imparts a greater metabolic stability and alters its mass, making it a valuable

tool in various scientific applications, including as a precursor in materials science and as a

boron source in medical research. This guide will delve into the core physicochemical

characteristics of TMB-d9, providing essential data and methodologies for its effective use in a

laboratory setting.
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Physical and Chemical Properties
The fundamental physical and chemical properties of Trimethylboron-d9 are summarized in

the tables below. These properties are crucial for its handling, storage, and application in

experimental setups.

Table 1: General and Physical Properties of
Trimethylboron-d9

Property Value Reference(s)

Chemical Formula C₃D₉B [1][2]

Molecular Weight 64.97 g/mol [1][2]

Appearance Colorless gas [3]

Melting Point -161.5 °C [3][4]

Boiling Point -20.2 °C [3][4]

Density (vapor) 2.3 g/L (vs. air) [3]

CAS Number 6063-55-4 [2][5]

Table 2: Spectroscopic and Structural Information
Property Value/Description Reference(s)

IUPAC Name tris(trideuteriomethyl)borane [1]

Synonyms
Deuterated Trimethylboron,

Trimethylborane-d9
[5]

Mass Spectrum (of non-

deuterated TMB)
Available on NIST WebBook [6]

¹¹B NMR Chemical Shift

(general for trialkylboranes)

Typically in the range of +83 to

+93 ppm
[7]
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Detailed methodologies for the synthesis, purification, and analysis of Trimethylboron-d9 are

provided below. These protocols are based on established chemical principles and practices for

similar organoboron compounds.

Synthesis of Trimethylboron-d9 via Grignard Reaction
A common and effective method for the synthesis of trialkylboranes is the reaction of a boron

trihalide with a Grignard reagent. For Trimethylboron-d9, a deuterated Grignard reagent is

required.

Reaction: BCl₃ + 3 CD₃MgI → B(CD₃)₃ + 3 MgICl

Materials:

Boron trichloride (BCl₃) in a suitable solvent (e.g., diethyl ether)

Deuterated methyl iodide (CD₃I)

Magnesium turnings

Anhydrous diethyl ether

Standard Schlenk line and glassware

Dry ice/acetone cold bath

Procedure:

Preparation of Deuterated Grignard Reagent:

Under an inert atmosphere (argon or nitrogen), place magnesium turnings in a flame-

dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping

funnel, and a magnetic stirrer.

Add a small crystal of iodine to activate the magnesium.

Slowly add a solution of deuterated methyl iodide in anhydrous diethyl ether to the

magnesium turnings via the dropping funnel.
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The reaction is initiated by gentle warming and then maintained by the exothermic

reaction. The addition rate should be controlled to maintain a gentle reflux.

After the addition is complete, the mixture is stirred until the magnesium is consumed. The

resulting solution is the deuterated methylmagnesium iodide (CD₃MgI) Grignard reagent.

Reaction with Boron Trichloride:

In a separate Schlenk flask, prepare a solution of boron trichloride in anhydrous diethyl

ether and cool it to -78 °C using a dry ice/acetone bath.

Slowly add the prepared deuterated Grignard reagent to the boron trichloride solution with

vigorous stirring.

After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for several hours to ensure the reaction goes to completion.

Work-up and Isolation:

The reaction mixture will contain the product Trimethylboron-d9 and magnesium salts as

a precipitate.

The volatile Trimethylboron-d9 can be isolated from the non-volatile salts by vacuum

transfer to a cold trap (-78 °C or lower).
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Grignard Reagent Preparation

Main Reaction Isolation

CD₃I in Et₂O CD₃MgI

Mg turnings
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Synthesis of Trimethylboron-d9 Workflow

Purification by Fractional Distillation
Due to its low boiling point, Trimethylboron-d9 can be purified by fractional distillation at low

temperatures to remove any residual solvent or byproducts.

Apparatus:

A low-temperature fractional distillation apparatus

Vacuum pump

Cold traps

Procedure:

The crude Trimethylboron-d9 collected in the cold trap is slowly warmed to its boiling point

(-20.2 °C).

The vapor is passed through a cooled distillation column.
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Fractions are collected at different temperature ranges, with the pure Trimethylboron-d9
fraction being collected at its characteristic boiling point.

Purity of the fractions can be monitored by Gas Chromatography-Mass Spectrometry (GC-

MS).

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is a suitable technique for assessing the purity of Trimethylboron-d9 and identifying

any volatile impurities. The following is a proposed method adapted from the analysis of similar

organoboron compounds[8][9].

Instrumentation:

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

Capillary column suitable for volatile compounds (e.g., DB-5ms or equivalent)

GC Conditions (suggested starting point):

Injector Temperature: 100 °C

Oven Program: Initial temperature of 40 °C, hold for 2 minutes, then ramp to 150 °C at 10

°C/min.

Carrier Gas: Helium at a constant flow rate.

Injection Mode: Split injection.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 10-100.

Expected Results:
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The mass spectrum of Trimethylboron-d9 would be expected to show a molecular ion peak

(M⁺) at m/z 65 and characteristic fragmentation patterns. The mass spectrum of non-

deuterated trimethylboron can be used as a reference[6].

Applications in Research and Development
Trimethylboron-d9 serves as a crucial material in several advanced research areas.

Precursor for Boron Carbide Thin Films
Trimethylboron-d9 is utilized as a single-source precursor in Plasma Enhanced Chemical

Vapor Deposition (PECVD) for the synthesis of boron carbide (BxC) thin films[10]. These films

are of interest for applications such as neutron detectors due to the high neutron cross-section

of the ¹⁰B isotope[11]. The use of a deuterated precursor can be advantageous in certain

plasma diagnostic studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1602552?utm_src=pdf-body-img
https://www.benchchem.com/product/b1602552?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Trimethylboron-d9 | C3H9B | CID 16213066 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. calpaclab.com [calpaclab.com]

3. americanelements.com [americanelements.com]

4. 6063-55-4 CAS MSDS (TRIMETHYLBORON-D9) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

5. guidechem.com [guidechem.com]

6. Borane, trimethyl- [webbook.nist.gov]

7. chemistry.sdsu.edu [chemistry.sdsu.edu]

8. Identification and Analysis of the Impurities for Triethylboron by GC-MS Method - Beijing
Institute of Technology [pure.bit.edu.cn:443]

9. scispec.co.th [scispec.co.th]

10. researchgate.net [researchgate.net]

11. liu.diva-portal.org [liu.diva-portal.org]

To cite this document: BenchChem. [Physical and chemical properties of Trimethylboron-d9].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1602552#physical-and-chemical-properties-of-
trimethylboron-d9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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